Cas no 564-87-4 (11-cis-Retinal (>65%), in Benzene (0.5mg/mL))

11-cis-Retinal (>65%), in Benzene (0.5mg/mL) structure

564-87-4 structure

Product Name:11-cis-Retinal (>65%), in Benzene (0.5mg/mL)

CAS No:564-87-4

Molecular Formula:C₂₀H₂₈O

Molecular Weight:284.43572

CID:826201

11-cis-Retinal (>65%), in Benzene (0.5mg/mL) Properties

Names and Identifiers

- 11-cis-Retinal
- 11-cis Retinal
- 11-CIS-RETINAL,LIGHT GREENISH YELLOW OIL
- (2E,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenal
- 11-cis-Retinaldehyde
- 11-cis-Retinene
- 11-cis-Vitamin A aldehyde
- 11-Z-retinal
- 9-cis-retinal
- cis-11-retinal
- cis-Retinal
- Neoretinene b
- RHODOPSIN

Computed Properties

Exact Mass: 284.21400

Experimental Properties

LogP: 5.71690
PSA: 17.07000
Refractive Index: 1.54
Boiling Point: 421.4°C at 760 mmHg
Flash Point: 205.4°C
Density: 0.948

11-cis-Retinal (>65%), in Benzene (0.5mg/mL) Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00EEYO-2mg	11-Cis retinal	564-87-4	≥65%	2mg	$1785.00	2025-02-27
A2B Chem LLC	AG71776-2mg	11-cis Retinal	564-87-4	≥65%	2mg	$2421.00	2024-04-19
TRC	R240005-1x1ml	11-cis-Retinal (>65%), in Benzene (0.5mg/mL)	564-87-4		1x1ml	325.00
SHENG KE LU SI SHENG WU JI SHU	sc-208843-500 µg	11-cis Retinal,	564-87-4	≥65%	500µg	￥5,603.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21838-1mg	11-cis Retinal	564-87-4	98%	1mg	￥12328.00	2023-09-09

11-cis-Retinal (>65%), in Benzene (0.5mg/mL) Synthesis

11-cis-Retinal (>65%), in Benzene (0.5mg/mL) Suppliers

SHANG HAI YI JI SHI YE Co., Ltd.

Audited Supplier

(CAS:564-87-4)

MR./MRS.:HU JING LI

Phone:13311756131

Email:2355265332@qq.com

11-cis-Retinal (>65%), in Benzene (0.5mg/mL) Related Literature

1. Network-level analysis of light adaptation in rod cells under normal and altered conditions

Daniele Dell’Orco,Henning Schmidt,Simona Mariani,Francesca Fanelli Mol. BioSyst. 2009 5 1232
2. Photooxidation mediated by 11-cis and all-trans retinal in single isolated mouse rod photoreceptors

Chunhe Chen,Masahiro Kono,Yiannis Koutalos Photochem. Photobiol. Sci. 2020 19 1300
3. The UV-visible action-absorption spectrum of all-trans and 11-cis protonated Schiff base retinal in the gas phase

Jeppe Langeland Knudsen,Anika Kluge,Anastasia V. Bochenkova,Hjalte V. Kiefer,Lars H. Andersen Phys. Chem. Chem. Phys. 2018 20 7190
4. The role of the non-covalent β-ionone-ring binding site in rhodopsin: historical and physiological perspective

Hiroyuki Matsumoto,Tatsuo Iwasa,T?ru Yoshizawa Photochem. Photobiol. Sci. 2015 14 1932
5. Vertebrate ancient opsin and melanopsin: divergent irradiance detectors

Wayne L. Davies,Mark W. Hankins,Russell G. Foster Photochem. Photobiol. Sci. 2010 9 1444
6. Explaining the mobility of retinal in activated rhodopsin and opsin

Blake Mertz,Jun Feng,Conor Corcoran,Brandon Neeley Photochem. Photobiol. Sci. 2015 14 1952
7. Rhodopsins carrying modified chromophores – the ‘making of’, structural modelling and their light-induced reactivity

Andreas Ockenfels,Igor Schapiro,Wolfgang G?rtner Photochem. Photobiol. Sci. 2016 15 297
8. Insight into the chromophore of rhodopsin and its Meta-II photointermediate by 19F solid-state NMR and chemical shift tensor calculations

Andreas Brinkmann,Ulrich Sternberg,Petra H. M. Bovee-Geurts,Isabelle Fernández Fernández,Johan Lugtenburg,Arno P. M. Kentgens,Willem J. DeGrip Phys. Chem. Chem. Phys. 2018 20 30174
9. Convergent evolution of animal and microbial rhodopsins

Keiichi Kojima,Yuki Sudo RSC Adv. 2023 13 5367
10. Unique properties of the 11-cis and 11,11′-di-cis isomers of β-carotene as revealed by electronic absorption, resonance Raman and 1H and 13C NMR spectroscopy and by HPLC analysis of their thermal isomerization

Ying Hu,Hideki Hashimoto,Gérard Moine,Urs Hengartner,Yasushi Koyama J. Chem. Soc. Perkin Trans. 2 1997 2699

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids

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